Cas no 2137662-12-3 (8-amino-5,5-dioxo-5lambda6-thiaspiro3.5nonane-2-carboxylic acid hydrochloride)

• Product Name: 8-amino-5,5-dioxo-5lambda6-thiaspiro3.5nonane-2-carboxylic acid hydrochloride
• CAS No: 2137662-12-3
• MDL: MFCD31558707
• CID: 4640058
• PubChem ID: 132346888
• Update Time: 2025-10-28

8-amino-5,5-dioxo-5lambda6-thiaspiro3.5nonane-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Amino-5,5-dioxo-5lambda6-thiaspiro[3.5]nonane-2-carboxylic acid hydrochloride
• 8-amino-5,5-dioxo-5lambda6-thiaspiro3.5nonane-2-carboxylic acid hydrochloride

• MDL： MFCD31558707

Additional information on 8-amino-5,5-dioxo-5lambda6-thiaspiro3.5nonane-2-carboxylic acid hydrochloride

Comprehensive Overview of 8-amino-5,5-dioxo-5lambda6-thiaspiro3.5nonane-2-carboxylic acid hydrochloride (CAS No. 2137662-12-3)

The compound 8-amino-5,5-dioxo-5lambda6-thiaspiro3.5nonane-2-carboxylic acid hydrochloride (CAS No. 2137662-12-3) is a structurally unique and pharmacologically significant molecule. Its spirocyclic framework and sulfone moiety make it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications in targeting enzyme inhibition and receptor modulation, particularly in the context of neurodegenerative diseases and metabolic disorders.

One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for spirocyclic compounds?" This compound’s thiaspiro[3.5]nonane core exemplifies the growing demand for innovative synthetic methodologies. Recent advancements in catalysis and green chemistry have enabled more efficient production of such complex structures, addressing the need for sustainable pharmaceutical development.

The hydrochloride salt form of this molecule enhances its solubility and bioavailability, a critical factor in drug formulation. This aligns with the trending topic of "improving drug delivery systems", a frequently searched term in both academic and industrial research. The presence of the carboxylic acid group further allows for derivatization, making it a versatile intermediate in the synthesis of biologically active compounds.

In the context of AI-driven drug discovery, this compound has garnered attention due to its potential as a scaffold for machine learning-based molecular design. Researchers are leveraging computational models to predict its interactions with biological targets, a topic frequently queried in scientific databases. The 8-amino group, in particular, offers opportunities for hydrogen bonding, a key feature in ligand-receptor binding studies.

Another hot topic in the pharmaceutical industry is "the role of sulfone derivatives in drug development". The 5,5-dioxo-5lambda6-thia moiety in this compound contributes to its stability and electronic properties, which are crucial for ADME (Absorption, Distribution, Metabolism, and Excretion) optimization. This has led to increased interest in its potential as a lead compound for treating inflammatory and oxidative stress-related conditions.

From a regulatory perspective, the compound’s non-hazardous profile makes it suitable for broad research applications. Its synthesis and handling adhere to Good Laboratory Practices (GLP), a frequently searched term among quality control professionals. The demand for high-purity intermediates like this one is rising, driven by the expansion of contract research organizations (CROs) and pharmaceutical outsourcing.

In summary, 8-amino-5,5-dioxo-5lambda6-thiaspiro3.5nonane-2-carboxylic acid hydrochloride (CAS No. 2137662-12-3) represents a convergence of structural innovation, therapeutic potential, and synthetic versatility. Its relevance to contemporary research trends ensures its continued prominence in scientific literature and industrial applications.